Cas no 2228725-56-0 (Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate
• CAS No: 2228725-56-0
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6069948
• PubChem ID: 165754510
• Update Time: 2025-05-25

Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1880937
• 2228725-56-0
• tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate
• Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate

• Inchi： 1S/C12H24N2O3/c1-9(7-13)10-8-14(5-6-16-10)11(15)17-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： AYWIQMINAMQXKZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C)CN

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.8Ų

Additional information on Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate

Comprehensive Overview of Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate (CAS No. 2228725-56-0)

The compound Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate (CAS No. 2228725-56-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a morpholine ring and a tert-butyl ester group, makes it a valuable building block for drug discovery and development. Researchers and chemists frequently seek this compound for its role in constructing complex molecules, particularly in the development of bioactive compounds and small-molecule inhibitors.

In recent years, the demand for Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate has surged due to its relevance in medicinal chemistry and peptide synthesis. The compound's CAS number 2228725-56-0 is often searched in academic databases and chemical supplier catalogs, reflecting its importance in cutting-edge research. Its structural versatility allows for modifications that can enhance drug bioavailability and target specificity, making it a focal point in the design of next-generation therapeutics.

One of the key reasons for the growing interest in this compound is its potential role in addressing drug resistance and disease mechanisms. With the rise of antibiotic-resistant bacteria and complex diseases like cancer, researchers are exploring novel chemical scaffolds, including morpholine derivatives, to develop more effective treatments. The tert-butyl group in this compound provides steric protection, which can improve the stability of intermediate products during multi-step syntheses.

The synthesis of Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate typically involves amine protection and carboxylate activation strategies, which are common in modern organic chemistry. These methods are frequently discussed in forums and research papers, as they align with the broader trends in green chemistry and sustainable synthesis. Environmental considerations are increasingly influencing chemical production, and this compound's synthetic pathways are being optimized to reduce waste and energy consumption.

Another area where this compound gains attention is in proteomics and bioconjugation. Its amino and ester functionalities enable it to act as a linker or spacer in the development of biomolecular probes and diagnostic tools. This application is particularly relevant in the era of personalized medicine, where precise molecular tools are essential for understanding disease pathways and developing targeted therapies.

From a commercial perspective, suppliers and manufacturers of Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate (CAS No. 2228725-56-0) are expanding their production capabilities to meet the needs of pharmaceutical and biotech industries. The compound's purity and consistency are critical, as even minor impurities can affect downstream applications. Quality control protocols, including HPLC and NMR analysis, are rigorously applied to ensure compliance with industry standards.

In conclusion, Tert-butyl 2-(1-aminopropan-2-yl)morpholine-4-carboxylate represents a pivotal intermediate in contemporary chemical and pharmaceutical research. Its multifaceted applications, from drug development to bioconjugation, underscore its importance in advancing scientific and medical innovation. As research continues to evolve, this compound is likely to remain a cornerstone in the toolkit of chemists and researchers worldwide.